Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate
Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate
Potassium aluminium sulfate is a metal sulfate composed of potassium, aluminium and sulfate ions in the ration 1:1:2. It has a role as a flame retardant, a mordant and an astringent. It is a metal sulfate, an aluminium salt and a potassium salt. It contains an aluminium(3+).
Potassium alum is considered by the FDA as a generally recognized as safe (GRAS) substance. It is an inorganic salt, also called potassium aluminum sulfate with a formula of AlK(SO4)2 that is predominantly produced in the dodecahydrate form (AlK(SO4)2 * 12H2O). Potassium alum is formed by large, transparent crystals that are used in different products like food or drugs as a buffer, neutralizing or forming agent.
Potassium alum is considered by the FDA as a generally recognized as safe (GRAS) substance. It is an inorganic salt, also called potassium aluminum sulfate with a formula of AlK(SO4)2 that is predominantly produced in the dodecahydrate form (AlK(SO4)2 * 12H2O). Potassium alum is formed by large, transparent crystals that are used in different products like food or drugs as a buffer, neutralizing or forming agent.
Brand Name:
Vulcanchem
CAS No.:
10043-67-1
VCID:
VC0157425
InChI:
InChI=1S/Al.K.2H2O4S/c;;2*1-5(2,3)4/h;;2*(H2,1,2,3,4)/q+3;+1;;/p-4
SMILES:
[O-]S(=O)(=O)O[Al]1OS(=O)(=O)O1.[K+]
Molecular Formula:
AlK(SO4)2· 12 H2O
KAl(SO4)2
AlK(SO4)2
K2SO4.Al2(SO4)3.24H2O
AlKO8S2
KAl(SO4)2
AlK(SO4)2
K2SO4.Al2(SO4)3.24H2O
AlKO8S2
Molecular Weight:
258.21 g/mol
Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate
CAS No.: 10043-67-1
Main Products
VCID: VC0157425
Molecular Formula: AlK(SO4)2· 12 H2O
KAl(SO4)2
AlK(SO4)2
K2SO4.Al2(SO4)3.24H2O
AlKO8S2
Molecular Weight: 258.21 g/mol
CAS No. | 10043-67-1 |
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Product Name | Potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate |
Molecular Formula | AlK(SO4)2· 12 H2O KAl(SO4)2 AlK(SO4)2 K2SO4.Al2(SO4)3.24H2O AlKO8S2 |
Molecular Weight | 258.21 g/mol |
IUPAC Name | potassium;(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate |
Standard InChI | InChI=1S/Al.K.2H2O4S/c;;2*1-5(2,3)4/h;;2*(H2,1,2,3,4)/q+3;+1;;/p-4 |
Standard InChIKey | GRLPQNLYRHEGIJ-UHFFFAOYSA-J |
Isomeric SMILES | [O-]S(=O)(=O)O[Al]1OS(=O)(=O)O1.[K+] |
SMILES | [O-]S(=O)(=O)O[Al]1OS(=O)(=O)O1.[K+] |
Canonical SMILES | [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Al+3].[K+] |
Boiling Point | 200 °C |
Colorform | WHITE POWDER |
Density | 1.725 |
Melting Point | 92.5 °C |
Physical Description | Large, transparent crystals or white crystalline powde |
Description | Potassium aluminium sulfate is a metal sulfate composed of potassium, aluminium and sulfate ions in the ration 1:1:2. It has a role as a flame retardant, a mordant and an astringent. It is a metal sulfate, an aluminium salt and a potassium salt. It contains an aluminium(3+). Potassium alum is considered by the FDA as a generally recognized as safe (GRAS) substance. It is an inorganic salt, also called potassium aluminum sulfate with a formula of AlK(SO4)2 that is predominantly produced in the dodecahydrate form (AlK(SO4)2 * 12H2O). Potassium alum is formed by large, transparent crystals that are used in different products like food or drugs as a buffer, neutralizing or forming agent. |
Related CAS | 10043-01-3 (Parent) |
Shelf Life | STABLE @ /AMBIENT/ TEMP /POTASSIUM ALUM DODECAHYDRATE/ WHEN KEPT LONG TIME @ 60-65 °C (OR OVER SULFURIC ACID) LOSES 9 H2O WHICH IS REABSORBED ON EXPOSURE TO AIR. /POTASSIUM ALUM DODECAHYDRATE/ |
Solubility | 1 g/ 7.5 ml at 25ºC Freely soluble in water, insoluble in ethanol 1 G DISSOLVES IN ABOUT 20 ML COLD WATER, ABOUT 1 ML BOILING WATER, INCOMPLETELY; PRACTICALLY INSOL IN ALC. |
Synonyms | alum alum, potassium aluminium potassium sulfate 12-hydrate aluminium potassium sulfate hydrate (1:1:2:12) aluminum hydrogen sulfate aluminum potassium disulfate dodecahydrate aluminum potassium sulfate aluminum potassium sulfate dodecahydrate aluminum sulfate potassium alum potassium aluminum sulfate |
PubChem Compound | 16690360 |
Last Modified | Dec 23 2021 |
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